Cas no 2171147-76-3 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid)
2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid
- 2171147-76-3
- 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)pentanamido]acetic acid
- EN300-1491719
-
- Inchi: 1S/C25H30N2O6/c1-3-8-22(24(30)27(13-14-32-2)15-23(28)29)26-25(31)33-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21-22H,3,8,13-16H2,1-2H3,(H,26,31)(H,28,29)/t22-/m1/s1
- InChI Key: FRRHGTSAFASQKJ-JOCHJYFZSA-N
- SMILES: O(C(N[C@@H](C(N(CC(=O)O)CCOC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 105Ų
2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1491719-0.05g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)pentanamido]acetic acid |
2171147-76-3 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1491719-0.1g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)pentanamido]acetic acid |
2171147-76-3 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1491719-0.25g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)pentanamido]acetic acid |
2171147-76-3 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1491719-0.5g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)pentanamido]acetic acid |
2171147-76-3 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1491719-1.0g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)pentanamido]acetic acid |
2171147-76-3 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1491719-2.5g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)pentanamido]acetic acid |
2171147-76-3 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1491719-5.0g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)pentanamido]acetic acid |
2171147-76-3 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1491719-10.0g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)pentanamido]acetic acid |
2171147-76-3 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1491719-50mg |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)pentanamido]acetic acid |
2171147-76-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1491719-100mg |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)pentanamido]acetic acid |
2171147-76-3 | 100mg |
$2963.0 | 2023-09-28 |
2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid
Research Brief on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid (CAS: 2171147-76-3)
In recent years, the compound 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid (CAS: 2171147-76-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in peptide synthesis and medicinal chemistry. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the methoxyethyl side chain makes it a versatile intermediate in the synthesis of complex bioactive molecules.
Recent studies have focused on the role of this compound in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have demonstrated that 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid serves as an effective building block for the introduction of specific functional groups into peptide sequences. Its stability under standard SPPS conditions and its compatibility with various coupling reagents have been highlighted as key advantages.
One of the notable findings in the latest literature is the application of this compound in the development of peptide-based therapeutics. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the use of this intermediate in the synthesis of novel peptide inhibitors targeting protein-protein interactions involved in cancer progression. The researchers successfully incorporated the compound into a peptide backbone, enhancing the stability and bioavailability of the resulting inhibitor.
Another area of interest is the potential of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid in the design of prodrugs. A recent preprint on bioRxiv (2024) described its utility as a linker in prodrug constructs, where it facilitated the controlled release of active pharmaceutical ingredients (APIs) in response to specific enzymatic triggers. This approach holds promise for improving the pharmacokinetic profiles of drugs with poor solubility or rapid clearance.
Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production of this compound. A review in Organic Process Research & Development (2023) discussed the need for more efficient purification techniques to minimize byproduct formation during synthesis. Additionally, further studies are required to fully elucidate the compound's metabolic fate and potential toxicity in vivo.
In conclusion, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid (CAS: 2171147-76-3) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug design, and prodrug development underscore its versatility and potential for future innovations. Ongoing research efforts are expected to uncover new opportunities for this compound, paving the way for its broader adoption in the industry.
2171147-76-3 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)